Cas no 2138277-54-8 (rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl]methanol)

• Product Name: rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl]methanol
• CAS No: 2138277-54-8
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5890332
• PubChem ID: 165455063
• Update Time: 2025-08-04

rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2138277-54-8
• EN300-715270
• rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl]methanol

• Inchi： 1S/C13H25NO2/c1-13(2)5-7-14(8-6-13)9-11-3-4-12(10-15)16-11/h11-12,15H,3-10H2,1-2H3/t11-,12+/m0/s1
• InChI Key： GXQWAPAZJUAHKY-NWDGAFQWSA-N
• SMILES： O1[C@@H](CO)CC[C@H]1CN1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Additional information on rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl]methanol

Introducing Rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl)methanol (CAS No. 2138277-54-8): A Pivotal Compound in Modern Medicinal Chemistry

Rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl)methanol, identified by its CAS number 2138277-54-8, represents a significant advancement in the realm of medicinal chemistry. This compound, characterized by its intricate stereochemistry and structural complexity, has garnered considerable attention for its potential applications in the development of novel therapeutic agents. The presence of multiple stereocenters, including the (2R,5S) configuration, underscores its importance as a chiral building block in synthetic chemistry.

The molecular framework of Rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl)methanol incorporates a 4,4-dimethylpiperidin-1-yl moiety, which is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. The oxolan ring further contributes to the compound's structural diversity, offering a scaffold that can be modified to explore various biological targets.

In recent years, there has been a growing interest in the development of enantiopure compounds due to their improved selectivity and reduced side effects. Racemic mixtures, while often sufficient for initial pharmacological studies, may not fully represent the pharmacological profile of individual enantiomers. Rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl)methanol serves as a valuable intermediate in the synthesis of enantiomerically pure derivatives, enabling researchers to fine-tune the biological activity of their target molecules.

The compound's potential applications extend to the field of protease inhibition, where its structural features make it a promising candidate for modulating enzyme activity. Proteases play a crucial role in various physiological processes and are often implicated in diseases such as cancer and inflammation. By targeting specific proteases with high selectivity, Rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl)methanol could contribute to the development of novel anti-inflammatory and anticancer agents.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that small changes in molecular configuration can significantly impact biological activity. The (2R,5S) configuration of Rac-[(2R,5S)-5-[(4,4-dimethylpiperidin-1-yl)methyl]oxolan-2-yl)methanol is particularly noteworthy, as it has been shown to exhibit enhanced binding affinity to certain protease targets compared to its enantiomers. This finding underscores the need for precise stereochemical control in medicinal chemistry and highlights the compound's potential as a lead structure for further optimization.

The synthesis of Rac-[(2R,5S)]-5-[[4,4-dimethylpiperidin-1-y]methyl]oxolan-2-ymethanol (CAS No. 2138277-54-8) involves sophisticated organic transformations that showcase the versatility of modern synthetic methodologies. The use of chiral auxiliaries and asymmetric catalysis allows for the efficient construction of complex stereocenters without resorting to laborious resolution processes. This approach not only enhances synthetic efficiency but also reduces costs associated with large-scale production.

The compound's structural features also make it an attractive candidate for exploring novel drug delivery systems. By incorporating hydrophobic and hydrophilic moieties into its structure, Rac-[(2R,5S)]-5-[[ 4,⁴-dimethylpiperidin